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Compound of Interest

Compound Name: 2-Bromo-7-methoxyquinoline

Cat. No.: B15230911

Technical Guide: 2-Bromo-7-methoxyquinoline

For the attention of: Researchers, scientists, and drug development professionals

This technical guide addresses the chemical compound 2-Bromo-7-methoxyquinoline,
providing available data and contextual information. A comprehensive search has revealed a
significant scarcity of experimental data for this specific molecule. This document summarizes
the available information and, where direct data is lacking, presents information on closely
related compounds to provide a foundational understanding for researchers.

Compound Identification

e Compound Name: 2-Bromo-7-methoxyquinoline
o CAS Number: 862249-70-5

e Molecular Formula: C10HsBrNO

Physicochemical Properties

No experimental data for the physicochemical properties of 2-Bromo-7-methoxyquinoline
were found in the searched literature. As a proxy, the following table summarizes the computed
properties for the isomeric compound 6-Bromo-2-methoxyquinoline (CAS 99455-05-7).[1] It is
crucial to note that these values are predictions for a related isomer and not experimental data
for 2-Bromo-7-methoxyquinoline.
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Property Value Source
Molecular Weight 238.08 g/mol PubChem[1]
XLogP3 3.2 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 236.97893 Da PubChem[1]
Monoisotopic Mass 236.97893 Da PubChem[1]
Topological Polar Surface Area  22.1 A2 PubChem[1]
Heavy Atom Count 13 PubChem[1]
Complexity 176 PubChem[1]

Synthesis and Experimental Protocols

A specific, validated synthesis protocol for 2-Bromo-7-methoxyquinoline is not readily
available in the reviewed literature. However, the synthesis of substituted bromo-methoxy-
quinolines has been described. The following section details a representative experimental
protocol for the synthesis of a related compound, 7-bromo-2-chloro-4-methoxyquinoline.[2] This
can serve as a methodological reference for the potential synthesis of the target compound.

Synthesis of 7-Bromo-2-chloro-4-methoxyquinoline[2]

The synthesis of 7-bromo-2-chloro-4-methoxyquinoline proceeds from 3-bromoaniline.[2] The
process involves the formation of a malondianilide, followed by cyclization to form a diol, which
is then chlorinated.

Step 1: Synthesis of Malondianilide from 3-Bromoaniline

o 3-Bromoaniline is reacted with ethyl malonate to yield the corresponding malondianilide.[2]
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Step 2: Cyclization to 5-bromo- and 7-bromo-2,4-quinolinediol

o The malondianilide is cyclized using P20s in methanesulfonic acid (Eaton's reagent).[2] This
step results in a mixture of 5-bromo- and 7-bromo-2,4-quinolinediol.[2]

Step 3: Chlorination to 7-bromo-2-chloro-4-methoxyquinoline
e The mixture of quinolinediols is treated with phosphorus oxychloride (POCIs).[2]

e The resulting regioisomeric products are then separated by flash column chromatography to
isolate the desired 7-bromo-2-chloro-4-methoxyquinoline.[2]

Below is a diagram illustrating the general workflow for a multi-step chemical synthesis, which
is representative of the process described.
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(e.g., 3-Bromoaniline, Ethyl Malonate) P Malondianilice) Eaton's Reagent) M olinediols} POCI3) Flash Column Chromatogray (7-bromo-2-chloro-4-methoxyquinoline)

Click to download full resolution via product page

A generalized workflow for the synthesis of a substituted quinoline.

Biological Activity and Potential Applications

While no specific biological activities have been reported for 2-Bromo-7-methoxyquinoline,
the quinoline scaffold is a well-established pharmacophore in drug discovery.[3][4][5] Quinoline
derivatives have been shown to exhibit a wide range of biological activities, including:

e Anticancer: Various substituted quinolines have demonstrated antiproliferative activity
against several cancer cell lines.[6]

» Antimalarial: The quinoline ring is a core structure in many antimalarial drugs.[3]

o Antibacterial and Antifungal: Certain quinoline derivatives have shown efficacy against
various bacterial and fungal strains.[3][4]

o Anti-inflammatory and Analgesic: Some quinoline compounds have been investigated for
their anti-inflammatory and pain-relieving properties.[3]
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The diverse biological activities of the quinoline scaffold are conceptually illustrated in the
diagram below.
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Conceptual diagram of the diverse biological activities associated with the quinoline core
structure.

Conclusion

2-Bromo-7-methoxyquinoline is a defined chemical entity with a registered CAS number.
However, there is a notable absence of publicly available experimental data regarding its
physicochemical properties, a specific synthesis protocol, and its biological activity.
Researchers interested in this compound may need to perform de novo synthesis and
characterization. The provided information on related isomers and the general biological
importance of the quinoline scaffold can serve as a valuable starting point for such
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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